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Compound of Interest

Compound Name: Pristane-d40

Cat. No.: B579067

An In-depth Technical Review for Researchers, Scientists, and Drug Development
Professionals

Pristane-d40 (2,6,10,14-tetramethylpentadecane-d40) is a deuterated form of pristane, a
naturally occurring isoprenoid alkane. Both compounds are utilized in biomedical research,
particularly as adjuvants to induce autoimmune disease models in rodents. While invaluable for
studying disease pathogenesis and developing novel therapeutics, the safe handling and
disposal of Pristane-d40 are paramount. This guide provides a comprehensive overview of the
safety data sheet (SDS) information for Pristane-d40, presented in a format tailored for
laboratory personnel.

Physicochemical and Hazard Identification

A thorough understanding of the physical and chemical properties of a substance is the
foundation of a robust safety protocol. While specific quantitative data for Pristane-d40 is
limited, the properties are expected to be very similar to its non-deuterated counterpart,
pristane.

Physical and Chemical Properties
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Property Value Source
Chemical Formula C19Dao CDN Isotopes[1]
Molecular Weight 308.77 g/mol Sigma-Aldrich
CDN Isotopes[1], Sigma-
CAS Number 16416-35-6 _
Aldrich
Appearance Liquid CDN Isotopes[1]
) CDN Isotopes[1], Sigma-
Purity >98% ]
Aldrich
Storage Temperature 2-8°C Sigma-Aldrich

Hazard Identification

Pristane-d40 is classified as a hazardous substance. The primary hazards are skin and eye
irritation.[1] Ingestion and inhalation may also be harmful.[1]

Hazard GHS Classification Precautionary Statement

Skin Irritation Category 2 H315: Causes skin irritation.[1]

L H319: Causes serious eye
Eye Irritation Category 2A o
irritation.[1]

Note: The toxicological properties of Pristane-d40 have not been as extensively investigated
as those of pristane. However, due to their structural similarity, it is prudent to assume that
Pristane-d40 shares the toxicological profile of pristane.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure laboratory safety.

Personal Protective Equipment (PPE)
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A risk assessment should always be conducted to determine the appropriate PPE. The

following recommendations are based on the potential hazards of Pristane-d40.

Handling Pristane-d40

Personal Protective Equipn#ent (PPE) for Pristane-d40

Engineering Controls
(Fume Hood)

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Chemical-resistant gloves)

Body Protection
(Lab coat, closed-toe shoes)

espirator may be required for large spills or poor ventilation.

Respiratory Protection
(Use in well-ventilated area.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow for handling Pristane-d40.

Handling and Storage

¢ Handling:
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[e]

Avoid contact with skin and eyes.[1]

o

Avoid inhalation of vapor or mist.[1]

[¢]

Use in a well-ventilated area, preferably within a chemical fume hood.[1]

[¢]

Wash hands thoroughly after handling.

o Storage:
o Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.
o Store at room temperature or as recommended at 2-8°C.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

The following table summarizes the recommended first-aid procedures in case of exposure to
Pristane-d40.
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Exposure Route

First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

medical attention.[1]

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing. If skin irritation occurs,

seek medical attention.[1]

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.
Do NOT induce vomiting. Never give anything

) by mouth to an unconscious person. Rinse

Ingestion
mouth with water. Seek immediate medical
attention.

Spill Response
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Pristane-d40 Spill Response

Evacuate Immediate Area

'

Ensure Adequate Ventilation

l

Wear Appropriate PPE
(Gloves, Goggles, Respirator if necessary)

l

Contain Spill with Inert Absorbent Material
(e.g., vermiculite, sand)

l

Collect Absorbed Material into a
suitable container for disposal

l

@Iean the Spill Area with Soap and Watea

'

@ispose of Waste as Hazardous Wastea

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Pristane-d40 spill.
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Toxicological Information

Detailed toxicological studies specifically on Pristane-d40 are not readily available. The
information provided is largely based on the data for pristane.

o Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available for Pristane-d40. For
pristane, the chemical, physical, and toxicological properties have not been thoroughly
investigated.[2]

» Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC or
ACGIH.[1]

e Mutagenicity: No data available.[1]

» Reproductive Toxicity: No data available.

Experimental Protocols

The Safety Data Sheets for Pristane-d40 do not provide detailed experimental protocols for
the toxicological and safety data they contain. This information is typically generated through
standardized testing methodologies established by regulatory bodies such as the Organisation
for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.
For instance, skin and eye irritation data are often derived from studies following OECD
Guidelines 404 (Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion),
respectively. These studies typically involve the application of the substance to the skin or eyes
of laboratory animals under controlled conditions and subsequent observation for signs of
irritation.

Disclaimer: This document is intended as a guide and is not a substitute for a thorough review
of the official Safety Data Sheet (SDS) provided by the manufacturer. Always consult the most
current SDS for Pristane-d40 before handling the material. All laboratory personnel should be
trained in proper chemical handling and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Pristane-d40: A Comprehensive Safety Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579067#pristane-d40-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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